Cas no 2034400-95-6 (N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide
• CAS No: 2034400-95-6
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 6480046
• PubChem ID: 121018133
• Update Time: 2025-05-19

N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide
• N-({[2,4'-bipyridine]-4-yl}methyl)-6-methoxypyridine-3-carboxamide
• AKOS026691416
• F6482-6078
• 2034400-95-6
• N-([2,4'-bipyridin]-4-ylmethyl)-6-methoxynicotinamide
• 6-methoxy-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]pyridine-3-carboxamide

• Inchi： 1S/C18H16N4O2/c1-24-17-3-2-15(12-21-17)18(23)22-11-13-4-9-20-16(10-13)14-5-7-19-8-6-14/h2-10,12H,11H2,1H3,(H,22,23)
• InChI Key： ZESHTJPQDOVVOG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC)NCC1C=CN=C(C2C=CN=CC=2)C=1

Computed Properties

• Exact Mass: 320.12732577g/mol
• Monoisotopic Mass: 320.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide

N-({2,4'-Bipyridine-4-yl}Methyl)-6-Methoxypyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034400-95-6, known as N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of the bipyridine moiety and the methoxy group introduces distinct electronic and steric effects, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of N-substituted pyridine carboxamides in medicinal chemistry and materials science. The bipyridine group in this compound is particularly interesting as it can act as a ligand in coordination chemistry, facilitating the formation of metal complexes with unique properties. These complexes have been explored for their potential use in catalysis, sensing, and even as components in organic electronics.

The synthesis of N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The introduction of the methoxy group at the 6-position of the pyridine ring enhances the molecule's solubility and stability, making it more amenable for use in biological systems.

In terms of applications, this compound has shown promise in drug discovery efforts targeting various diseases. Its ability to modulate enzyme activity or interact with specific receptors makes it a potential lead compound for therapeutic agents. Additionally, the bipyridine moiety's coordination capabilities have led to its investigation as a building block for metalloporphyrins and other supramolecular assemblies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the methoxy group significantly influences the molecule's π-electron distribution, which is crucial for its reactivity and selectivity in chemical reactions.

Moreover, the compound's photophysical properties have been studied extensively. Its ability to absorb light in the visible spectrum makes it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The integration of bipyridine into these devices could enhance their efficiency by improving charge transport properties.

In conclusion, N-({2,4'-bipyridine-4-yl}methyl)-6-methoxypyridine-3-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.